Cas no 33979-15-6 ([1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizinium,6-(acetyloxy)-3-ethenyl-2,5,6,7,9,11,13,14,14a,14b-decahydro-14b-hydroxy-5,6,12-trimethyl-2,7-dioxo-,(3Z,5R,6R,14aR)-)

[1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizinium,6-(acetyloxy)-3-ethenyl-2,5,6,7,9,11,13,14,14a,14b-decahydro-14b-hydroxy-5,6,12-trimethyl-2,7-dioxo-,(3Z,5R,6R,14aR)- structure
33979-15-6 structure
Product Name:[1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizinium,6-(acetyloxy)-3-ethenyl-2,5,6,7,9,11,13,14,14a,14b-decahydro-14b-hydroxy-5,6,12-trimethyl-2,7-dioxo-,(3Z,5R,6R,14aR)-
CAS No:33979-15-6
MF:C21H27NO7
MW:405.441586732864
CID:311340
PubChem ID:21606566
Update Time:2025-04-19

[1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizinium,6-(acetyloxy)-3-ethenyl-2,5,6,7,9,11,13,14,14a,14b-decahydro-14b-hydroxy-5,6,12-trimethyl-2,7-dioxo-,(3Z,5R,6R,14aR)- Chemical and Physical Properties

Names and Identifiers

    • [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizinium,6-(acetyloxy)-3-ethenyl-2,5,6,7,9,11,13,14,14a,14b-decahydro-14b-hydroxy-5,6,12-trimethyl-2,7-dioxo-,(3Z,5R,6R,14aR)-
    • Clivorine
    • (1R,6R,7S,11Z)-6,7,14-Trimethyl-3,8,17-trioxo-4-vinyl-2,9-dioxa-1 4-azabicyclo[9.5.1]heptadeca-4,11-dien-7-yl acetate
    • [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizinium,6-(acetyloxy)-3-ethenyl-2,5,6,7,9,11,13,14,14a,...
    • [1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizinium,6-(acetyloxy)-3-ethenyl-2,5,6,7,9,11,13,14,14a,14b-decahydro-14b-hydroxy-5,6,1
    • DTXSID3020334
    • SCHEMBL15122611
    • (8xi,12S,13S,14Z)-12-(acetyloxy)-4-methyl-11,16-dioxo-14,21-didehydrosenecionan-4-ium-8-olate
    • 33979-15-6
    • (1R,4Z,6S,7S)-7-acetyloxy-4-ethenyl-6,7,14-trimethyl-3,8-dioxo-2,9-dioxa-14-azoniatricyclo[9.5.1.014,17]heptadeca-4,11-dien-17-olate
    • Clivoline
    • Inchi: 1S/C21H27NO7/c1-6-15-11-13(2)20(4,29-14(3)23)19(25)27-12-16-7-9-22(5)10-8-17(21(16,22)26)28-18(15)24/h6-7,11,13,17H,1,8-10,12H2,2-5H3/b15-11-/t13-,17+,20-,21?,22?/m0/s1
    • InChI Key: YEGVHSDONMXATH-LKVOMWJFSA-N
    • SMILES: [O-]C12C3COC([C@](C)([C@@H](C)C=C(C=C)C(=O)O[C@@H]1CC[N+]2(C)CC=3)OC(C)=O)=O |t:10|

Computed Properties

  • Exact Mass: 405.17900
  • Monoisotopic Mass: 405.17875220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 831
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2863 (rough estimate)
  • Melting Point: 149°C
  • Boiling Point: 527.53°C (rough estimate)
  • Refractive Index: 1.5614 (estimate)
  • PSA: 99.21000
  • LogP: 1.29420

[1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizinium,6-(acetyloxy)-3-ethenyl-2,5,6,7,9,11,13,14,14a,14b-decahydro-14b-hydroxy-5,6,12-trimethyl-2,7-dioxo-,(3Z,5R,6R,14aR)- Pricemore >>

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[1,6]Dioxacyclododecino[2,3,4-gh]pyrrolizinium,6-(acetyloxy)-3-ethenyl-2,5,6,7,9,11,13,14,14a,14b-decahydro-14b-hydroxy-5,6,12-trimethyl-2,7-dioxo-,(3Z,5R,6R,14aR)- Related Literature

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